Cas no 62455-70-3 (b-oxo-Cyclohexanepropanenitrile)

• Product Name: b-oxo-Cyclohexanepropanenitrile
• CAS No: 62455-70-3
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD07700128
• CID: 444269
• PubChem ID: 11309597
• Update Time: 2025-11-02

b-oxo-Cyclohexanepropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexyl-3-oxopropanenitrile
• β-oxo-Cyclohexanepropanenitrile
• beta-Oxo-cyclohexanepropanenitrile
• Cyclohexanepropanenitrile, b-oxo-
• 3-cyclohexyl-3-oxo-propanenitrile
• 3-Cyclohexyl-3-oxo-propionitril
• 3-cyclohexyl-3-oxopropionitrile
• 3-CYCLOHEXYL-3-OXO-PROPIONITRILE
• 3-Oxo-3-cyclohexyl-propionsaeure-nitril
• AGN-PC-006I64
• AK102942
• ANW-75176
• cyanomethyl cyclohexyl ketone
• KB-235934
• SureCN4842055
• AS-42291
• FT-0767066
• MFCD07700128
• DTXSID40461853
• 62455-70-3
• SFILZUIMJFKTHM-UHFFFAOYSA-N
• CS-0222656
• (Cyclohexylcarbonyl)acetonitrile
• A868470
• SB37982
• SCHEMBL4842055
• AKOS009236567
• Z360167446
• EN300-112102
• DB-073120
• (Cyclohexylcarbonyl)acetonitrile; 3-Cyclohexyl-3-oxopropanenitrile; 3-Cyclohexyl-3-oxopropionitrile;
• b-oxo-Cyclohexanepropanenitrile

• MDL： MFCD07700128
• Inchi： 1S/C9H13NO/c10-7-6-9(11)8-4-2-1-3-5-8/h8H,1-6H2
• InChI Key： SFILZUIMJFKTHM-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1CCCCC1

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on b-oxo-Cyclohexanepropanenitrile

Exploring the Versatile Applications and Properties of β-Oxo-Cyclohexanepropanenitrile (CAS No. 62455-70-3)

In the realm of organic chemistry, β-Oxo-Cyclohexanepropanenitrile (CAS No. 62455-70-3) stands out as a compound of significant interest due to its unique structural features and wide-ranging applications. This nitrile derivative, characterized by a cyclohexane ring with a propionitrile side chain and a ketone group at the beta position, has garnered attention in both academic research and industrial applications. Its molecular formula, C9H13NO, and molecular weight of 151.21 g/mol make it a versatile intermediate in synthetic chemistry.

The chemical properties of β-Oxo-Cyclohexanepropanenitrile are defined by its reactive functional groups. The presence of a nitrile group (-CN) and a ketone group (-CO-) in the same molecule allows for diverse chemical transformations, making it a valuable building block in organic synthesis. Researchers often utilize this compound in the preparation of heterocyclic compounds, pharmaceuticals, and specialty chemicals. Its reactivity is further enhanced by the cyclohexane ring, which provides steric stability while allowing for selective functionalization.

One of the most prominent applications of β-Oxo-Cyclohexanepropanenitrile is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of various drug candidates. The compound's ability to undergo condensation reactions, nucleophilic additions, and cyclization reactions makes it indispensable in medicinal chemistry. Recent studies have explored its potential in developing novel anti-inflammatory and antimicrobial agents, aligning with the growing demand for new therapeutic options in healthcare.

Beyond pharmaceuticals, β-Oxo-Cyclohexanepropanenitrile finds utility in the agrochemical sector. Its derivatives are investigated for their potential as plant growth regulators and pest control agents. The compound's structural flexibility allows chemists to modify its properties to target specific biological pathways, addressing current challenges in sustainable agriculture. This aligns with the global trend toward eco-friendly and efficient agricultural solutions, a topic of significant interest among researchers and policymakers.

The synthesis of β-Oxo-Cyclohexanepropanenitrile typically involves the reaction of cyclohexanone with acrylonitrile under specific catalytic conditions. This process, known as the Michael addition, yields the desired product with good selectivity and efficiency. Recent advancements in green chemistry have led to the development of more sustainable synthetic routes, reducing the environmental impact of its production. These innovations cater to the increasing demand for environmentally responsible chemical manufacturing processes.

In material science, β-Oxo-Cyclohexanepropanenitrile has shown promise as a precursor for advanced polymers and functional materials. Its ability to participate in polymerization reactions and form stable linkages makes it valuable in creating specialty coatings, adhesives, and high-performance plastics. Researchers are particularly interested in its potential for developing smart materials that respond to environmental stimuli, a rapidly growing field in materials science.

The analytical characterization of β-Oxo-Cyclohexanepropanenitrile typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry. These methods confirm the compound's structure and purity, which are crucial for its applications in sensitive fields like pharmaceuticals. Recent advancements in analytical instrumentation have improved the detection limits and accuracy of these characterizations, enabling better quality control in industrial applications.

Market trends indicate growing interest in β-Oxo-Cyclohexanepropanenitrile derivatives, particularly in regions with strong pharmaceutical and agrochemical industries. The compound's versatility and the increasing demand for specialized chemical intermediates have contributed to its commercial significance. Manufacturers are focusing on scaling up production while maintaining high purity standards to meet the requirements of diverse end-use applications.

From a safety perspective, proper handling procedures should be followed when working with β-Oxo-Cyclohexanepropanenitrile. While not classified as highly hazardous, standard laboratory precautions including the use of personal protective equipment and adequate ventilation are recommended. Material safety data sheets provide comprehensive information about its handling, storage, and disposal, ensuring safe usage in various applications.

Future research directions for β-Oxo-Cyclohexanepropanenitrile include exploring its potential in emerging fields such as bio-based chemistry and nanotechnology. Scientists are investigating its incorporation into renewable material platforms and its use as a building block for nanoscale structures. These developments align with current scientific priorities focused on sustainability and advanced materials design, making this compound a subject of ongoing interest in the chemical community.

In conclusion, β-Oxo-Cyclohexanepropanenitrile (CAS No. 62455-70-3) represents a fascinating example of how simple molecular structures can enable diverse applications across multiple industries. Its unique combination of functional groups and reactivity continues to inspire innovation in synthetic chemistry, materials science, and pharmaceutical development. As research progresses and new applications emerge, this compound is likely to maintain its importance in the chemical landscape for years to come.